Cas no 834897-53-9 (Benzoic acid, 4-[[4-(octyloxy)benzoyl]oxy]-,3-fluoro-4-[[[(1R)-1-methylheptyl]oxy]carbonyl]phenyl ester)
![Benzoic acid, 4-[[4-(octyloxy)benzoyl]oxy]-,3-fluoro-4-[[[(1R)-1-methylheptyl]oxy]carbonyl]phenyl ester structure](https://www.kuujia.com/scimg/cas/834897-53-9x500.png)
834897-53-9 structure
Product name:Benzoic acid, 4-[[4-(octyloxy)benzoyl]oxy]-,3-fluoro-4-[[[(1R)-1-methylheptyl]oxy]carbonyl]phenyl ester
CAS No:834897-53-9
MF:C37H45FO7
MW:620.747415304184
CID:1808550
Benzoic acid, 4-[[4-(octyloxy)benzoyl]oxy]-,3-fluoro-4-[[[(1R)-1-methylheptyl]oxy]carbonyl]phenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-[[4-(octyloxy)benzoyl]oxy]-,3-fluoro-4-[[[(1R)-1-methylheptyl]oxy]carbonyl]phenyl ester
- Benzoic acid, 4-[[4-(octyloxy)benzoyl]oxy]-, 3-fluoro-4-[[[(1R)-1-methylheptyl]oxy]carbonyl]phenyl ester
-
- Inchi: 1S/C37H45FO7/c1-4-6-8-10-11-13-25-42-30-19-15-28(16-20-30)35(39)44-31-21-17-29(18-22-31)36(40)45-32-23-24-33(34(38)26-32)37(41)43-27(3)14-12-9-7-5-2/h15-24,26-27H,4-14,25H2,1-3H3/t27-/m1/s1
- InChI Key: VAJVZZXJNYLKOJ-HHHXNRCGSA-N
- SMILES: C(OC1=CC=C(C(O[C@H](C)CCCCCC)=O)C(F)=C1)(=O)C1=CC=C(OC(=O)C2=CC=C(OCCCCCCCC)C=C2)C=C1
Experimental Properties
- Density: 1.120±0.06 g/cm3(Predicted)
- Boiling Point: 705.0±60.0 °C(Predicted)
Benzoic acid, 4-[[4-(octyloxy)benzoyl]oxy]-,3-fluoro-4-[[[(1R)-1-methylheptyl]oxy]carbonyl]phenyl ester Related Literature
-
D. Fernandes,M. J. Krysmann,A. Kelarakis Chem. Commun., 2015,51, 4902-4905
-
P. G. Campbell,M. D. Merrill,B. C. Wood,E. Montalvo,M. A. Worsley,T. F. Baumann,J. Biener J. Mater. Chem. A, 2014,2, 17764-17770
-
Yanqing Cong,Xiang Chen,Wanxing Wang,Shi-Wen Lv New J. Chem., 2021,45, 21278-21284
-
Junhong Zhao,Linzhu Zhou,Ting Li,Mei Liu,Leilei Liu RSC Adv., 2016,6, 59497-59501
834897-53-9 (Benzoic acid, 4-[[4-(octyloxy)benzoyl]oxy]-,3-fluoro-4-[[[(1R)-1-methylheptyl]oxy]carbonyl]phenyl ester) Related Products
- 2229135-98-0(O-1-(2,4,6-trifluorophenyl)ethylhydroxylamine)
- 897473-99-3(1-4-(6-bromo-1,3-benzothiazol-2-yl)piperazin-1-yl-2-methylpropan-1-one)
- 1794840-90-6([(2,4-difluorophenyl)carbamoyl]methyl 2-(2-methoxyphenyl)acetate)
- 1849236-29-8(1H-1,2,4-Triazole-5-sulfonyl chloride, 1-methyl-)
- 2175979-17-4(5-bromo-N-[(6-cyclopropylpyrimidin-4-yl)methyl]furan-2-carboxamide)
- 1214348-76-1(2-Chloro-3'-fluorobiphenyl-4-ol)
- 2172458-09-0(7-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-7-azabicyclo2.2.1heptane-2-carboxylic acid)
- 1799737-58-8(tert-butyl (2-cyano-2-methylpropyl)(methyl)carbamate)
- 168828-90-8(Deacetyl Linezolid)
- 14345-97-2(2-Chloro-3-methylthiophene)
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk

Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

Wuhan brilliant Technology Co.,Ltd
Gold Member
CN Supplier
Bulk

Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk

Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
